Cas no 105872-31-9 (3-hydroxy-2-methoxycyclohex-2-en-1-one)

• Product Name: 3-hydroxy-2-methoxycyclohex-2-en-1-one
• CAS No: 105872-31-9
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 1168956
• PubChem ID: 12130087
• Update Time: 2025-04-20

3-hydroxy-2-methoxycyclohex-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-2-methoxycyclohex-2-en-1-one
• 3-hydroxy-2-methoxy-cyclohex-2-enone
• SureCN10864485
• 3-Hydroxy-2-methoxy-cyclohex-2-enon
• ACMC-20m94z
• 2-Cyclohexen-1-one, 3-hydroxy-2-methoxy-
• CTK0G4486
• 3-Hydroxy-2-methoxycyclohex-2-en-1-on
• 3-hydroxy-2-methoxy-cyclohex-2-enone; SureCN10864485; 3-Hydroxy-2-methoxy-cyclohex-2-enon; ACMC-20m94z; 2-Cyclohexen-1-one, 3-hydroxy-2-methoxy-; CTK0G4486; 3-Hydroxy-2-methoxycyclohex-2-en-1-on;
• SCHEMBL10864485
• 105872-31-9
• DTXSID00478164

• Inchi： 1S/C7H10O3/c1-10-7-5(8)3-2-4-6(7)9/h8H,2-4H2,1H3
• InChI Key： BXOPNWFCILRVCR-UHFFFAOYSA-N
• SMILES： O(C)C1C(CCCC=1O)=O

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų